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Compound of Interest

Compound Name: BCM-599

Cat. No.: B13432353

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
BCM-599, also known as ABBV-599, is an investigational drug combining two small molecule

inhibitors: Elsubrutinib (a Bruton's tyrosine kinase (BTK) inhibitor) and Upadacitinib (a Janus

kinase (JAK) inhibitor). This combination targets distinct and non-overlapping signaling

pathways implicated in various autoimmune diseases, including rheumatoid arthritis and

systemic lupus erythematosus.[1] Proper preparation of stock solutions is critical for accurate

and reproducible in vitro and in vivo studies. These application notes provide detailed protocols

for the preparation, storage, and handling of stock solutions for the individual components of

BCM-599.

Physicochemical Properties
A summary of the key physicochemical properties of Elsubrutinib and Upadacitinib is presented

in Table 1. This information is essential for calculating molarities and understanding the

solubility characteristics of each compound.

Table 1: Physicochemical Properties of Elsubrutinib and Upadacitinib
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Property Elsubrutinib Upadacitinib

Synonyms ABBV-105 ABT-494

Molecular Formula C₁₇H₁₉N₃O₂[2][3] C₁₇H₁₉F₃N₆O[1][4]

Molecular Weight 297.35 g/mol [2][3] 380.37 g/mol [1][5]

Appearance Crystalline solid Crystalline solid[4]

Storage (Powder)
-20°C for 3 years, 4°C for 2

years[2][6]
-20°C for 3 years[5]

Solubility Data
The solubility of Elsubrutinib and Upadacitinib in common laboratory solvents is crucial for

preparing concentrated stock solutions. Dimethyl sulfoxide (DMSO) is the recommended

solvent for achieving high concentration stocks for both compounds.

Table 2: Solubility of Elsubrutinib and Upadacitinib
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Compound Solvent Solubility Reference

Elsubrutinib DMSO
59 mg/mL (198.41

mM)
[7]

100 mg/mL (336.30

mM) (requires

sonication)

[2]

Ethanol 4 mg/mL [7]

Water Insoluble [7]

Upadacitinib DMSO ~30 mg/mL [4]

55 mg/mL (144.6 mM)

(sonication

recommended)

[5]

76 mg/mL (199.8 mM) [8]

Dimethyl formamide ~30 mg/mL [4]

Aqueous Buffers Sparingly soluble [4]

Experimental Protocols
Preparation of High-Concentration Stock Solutions in
DMSO
This protocol describes the preparation of 10 mM stock solutions of Elsubrutinib and

Upadacitinib in DMSO.

Materials:

Elsubrutinib powder

Upadacitinib powder

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
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Vortex mixer

Sonicator (optional, but recommended for higher concentrations)

Calibrated analytical balance

Sterile, amber microcentrifuge tubes or vials

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:

Equilibration: Allow the vials of Elsubrutinib and Upadacitinib powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of powder using a calibrated analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution:

Weigh 2.97 mg of Elsubrutinib.

Weigh 3.80 mg of Upadacitinib.

Dissolution:

Add the appropriate volume of anhydrous DMSO to the weighed powder. For 1 mL of a 10

mM stock, add 1 mL of DMSO.

Vortex the solution thoroughly for 2-3 minutes until the powder is completely dissolved.

For higher concentrations or if dissolution is slow, sonication may be required.[2][5] Use a

water bath sonicator and sonicate for 5-10 minutes, or until the solution is clear.

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge

tubes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C.[2][5]
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Table 3: Stock Solution Storage Stability

Compound
Storage
Temperature

Stability in Solvent Reference

Elsubrutinib -80°C 6 months [2][6]

-20°C 1 month [2][6]

Upadacitinib -80°C 1 year [5]

-20°C 1 year [9]

Preparation of Working Solutions for Cell-Based Assays
Working solutions are typically prepared by diluting the high-concentration DMSO stock

solution in a suitable aqueous buffer or cell culture medium.

Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity.

Upadacitinib is sparingly soluble in aqueous buffers.[4] To improve solubility, it is

recommended to first dissolve it in DMSO and then dilute with the aqueous buffer.[4]

Aqueous solutions of Upadacitinib are not recommended for storage for more than one day.

[4]

Procedure:

Thaw a single aliquot of the 10 mM DMSO stock solution at room temperature.

Perform a serial dilution of the stock solution in your desired cell culture medium or buffer to

achieve the final working concentration.

For example, to prepare 1 mL of a 10 µM working solution from a 10 mM stock, add 1 µL of

the stock solution to 999 µL of medium.
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Mix thoroughly by gentle pipetting or vortexing.

Use the freshly prepared working solution immediately.

Safety and Handling
Handle Elsubrutinib and Upadacitinib in a well-ventilated area, preferably in a chemical fume

hood.

Wear appropriate personal protective equipment, including safety glasses, gloves, and a lab

coat.[10][11]

Avoid inhalation of dust and contact with skin and eyes.[10][11]

In case of contact, wash the affected area thoroughly with water.[10][11]

Consult the Material Safety Data Sheet (MSDS) for each compound for complete safety

information.[10][11][12][13]

Signaling Pathways and Experimental Workflow
Targeted Signaling Pathways
BCM-599 (ABBV-599) is designed to simultaneously inhibit two key signaling pathways in

immune cells: the B-cell receptor (BCR) pathway via the BTK inhibitor Elsubrutinib and the

JAK-STAT pathway via the JAK1-selective inhibitor Upadacitinib.
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Caption: Targeted signaling pathways of BCM-599 components.

Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the general workflow for preparing stock solutions of

Elsubrutinib and Upadacitinib.
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Caption: Workflow for preparing BCM-599 component stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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